Cas no 1227048-73-8 (Methyl 2-amino-6-bromopyridine-3-carboxylate)

• Product Name: Methyl 2-amino-6-bromopyridine-3-carboxylate
• CAS No: 1227048-73-8
• MF: C₇H₇BrN₂O₂
• MW: 231.046680688858
• MDL: MFCD19105143
• CID: 4579171
• PubChem ID: 91799006
• Update Time: 2025-06-14

Methyl 2-amino-6-bromopyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-6-bromopyridine-3-carboxylate
• Methyl 2-amino-6-bromonicotinate
• 1-(Morpholin-4-yl)propan-2-amine dihydrochloride
• E77265
• 3-Pyridinecarboxylic acid, 2-amino-6-bromo-, methyl ester
• EN300-266037
• SY214030
• CS-0198890
• 1227048-73-8
• SCHEMBL18555299
• BS-45315
• methyl 2-amino-6-bromo-pyridine-3-carboxylate
• MFCD19105143
• Methyl 2-amino-6-bromopyridine-3-carboxylate

• MDL： MFCD19105143
• Inchi： 1S/C7H7BrN2O2/c1-12-7(11)4-2-3-5(8)10-6(4)9/h2-3H,1H3,(H2,9,10)
• InChI Key： JZENREVYAXXYQR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)OC)C(N)=N1

Computed Properties

• Exact Mass: 229.96909g/mol
• Monoisotopic Mass: 229.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2

Additional information on Methyl 2-amino-6-bromopyridine-3-carboxylate

Recent Advances in the Application of Methyl 2-amino-6-bromopyridine-3-carboxylate (CAS: 1227048-73-8) in Chemical Biology and Pharmaceutical Research

Methyl 2-amino-6-bromopyridine-3-carboxylate (CAS: 1227048-73-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the construction of complex molecular architectures with potential applications in oncology, neurology, and infectious diseases. This research brief summarizes the latest findings on the synthesis, reactivity, and biological applications of this compound.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of Methyl 2-amino-6-bromopyridine-3-carboxylate in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. The researchers utilized the bromo-substituent at the 6-position for palladium-catalyzed cross-coupling reactions, while the methyl ester and amino groups served as handles for further functionalization. The resulting compounds showed promising activity against B-cell malignancies, with IC50 values in the low nanomolar range.

In the field of antimicrobial research, a team from the University of Cambridge reported in Bioorganic & Medicinal Chemistry Letters (2024) the use of 1227048-73-8 as a precursor for developing novel quorum sensing inhibitors. The compound's pyridine core was modified to target the LasR receptor in Pseudomonas aeruginosa, demonstrating significant reduction in biofilm formation at concentrations below 10 μM without affecting bacterial growth.

Recent advances in synthetic methodology have expanded the applications of Methyl 2-amino-6-bromopyridine-3-carboxylate. A Nature Communications paper (2024) described a novel photoredox-catalyzed C-H functionalization protocol that enables direct modification of the 2-amino group, bypassing traditional protection-deprotection sequences. This breakthrough significantly improves the synthetic efficiency for preparing derivatives of this important scaffold.

The compound has also found applications in chemical biology probes. A 2024 ACS Chemical Biology study utilized 1227048-73-8 as the starting point for developing fluorescent sensors of protein kinase activity. The researchers engineered the pyridine core to create environment-sensitive fluorophores that show distinct spectral shifts upon phosphorylation, enabling real-time monitoring of kinase activity in live cells.

From a safety and pharmacokinetic perspective, recent toxicology studies (Regulatory Toxicology and Pharmacology, 2023) have established that Methyl 2-amino-6-bromopyridine-3-carboxylate derivatives generally exhibit favorable ADME profiles, with good metabolic stability and acceptable oral bioavailability in preclinical models. However, structure-activity relationship studies emphasize the importance of careful modification of the 2-amino group to avoid potential genotoxicity concerns.

Looking forward, the unique structural features of 1227048-73-8 continue to inspire novel applications. Current research directions include its incorporation into PROTAC molecules for targeted protein degradation and development as a fragment in DNA-encoded library technology. The compound's commercial availability and well-established synthetic routes ensure it will remain a valuable tool for drug discovery in the coming years.